Cas no 2034564-24-2 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-(2-{2,3'-Bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a heterocyclic compound featuring a bithiophene-ethyl linker conjugated to a 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide moiety. This structure confers notable electronic and binding properties, making it a candidate for applications in organic electronics and medicinal chemistry. The bithiophene unit enhances π-conjugation, potentially improving charge transport characteristics, while the dihydropyridine carboxamide group offers hydrogen-bonding capability and structural rigidity. Its well-defined molecular architecture allows for precise functionalization, facilitating tailored modifications for specific research or industrial applications. The compound’s stability and synthetic accessibility further support its utility in advanced material and pharmaceutical development.
N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure
2034564-24-2 structure
Product Name:N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:2034564-24-2
MF:C17H16N2O2S2
MW:344.451141357422
CID:5921183
PubChem ID:119102120
Update Time:2025-08-05

N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • F6520-1084
    • AKOS026693518
    • N-(2-([2,3'-bithiophen]-5-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • 1-methyl-2-oxo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]pyridine-3-carboxamide
    • 2034564-24-2
    • Inchi: 1S/C17H16N2O2S2/c1-19-9-2-3-14(17(19)21)16(20)18-8-6-13-4-5-15(23-13)12-7-10-22-11-12/h2-5,7,9-11H,6,8H2,1H3,(H,18,20)
    • InChI Key: HEFHXFDBOSREIA-UHFFFAOYSA-N
    • SMILES: S1C(C2=CSC=C2)=CC=C1CCNC(C1=CC=CN(C)C1=O)=O

Computed Properties

  • Exact Mass: 344.06532010g/mol
  • Monoisotopic Mass: 344.06532010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 106Ų

N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034564-24-2)

The compound N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034564-24-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a bithiophene moiety with a dihydropyridine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, as these factors are critical for its development into a viable pharmaceutical agent.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapy. The N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure exhibits potential interactions with various biological targets, including kinases and receptors, which are often implicated in inflammatory diseases and cancer. Its CAS No. 2034564-24-2 is frequently searched in academic databases, reflecting the growing interest in its mechanism of action and structure-activity relationship (SAR).

The synthesis of N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Chemists have optimized these processes to improve yield and purity, which are essential for preclinical studies. The compound's solubility and stability under physiological conditions are also areas of active research, as these properties influence its drug-like behavior.

From a drug development perspective, CAS No. 2034564-24-2 is often discussed in the context of high-throughput screening (HTS) and virtual screening platforms. These technologies enable rapid identification of lead compounds, and N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promising results in preliminary assays. Its molecular weight and lipophilicity align with the Lipinski's Rule of Five, a key criterion for orally active drugs.

Another hot topic in the scientific community is the compound's potential role in neurodegenerative disorders. Early studies suggest that its bithiophene-ethyl side chain may interact with neuronal receptors, offering a new avenue for treating conditions like Alzheimer's disease. This aligns with the increasing focus on central nervous system (CNS) drugs, a rapidly expanding market.

In summary, N-(2-{2,3'-bithiophene-5-yl}ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 2034564-24-2) represents a compelling case study in modern pharmaceutical research. Its multifunctional structure, combined with its potential applications in oncology and neurology, makes it a compound of high interest. Future studies will likely explore its toxicology profile and in vivo efficacy, paving the way for clinical trials.

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